Cas no 1873-90-1 (Trisiloxane,3-hexyl-1,1,1,3,5,5,5-heptamethyl-)

• Product Name: Trisiloxane,3-hexyl-1,1,1,3,5,5,5-heptamethyl-
• CAS No: 1873-90-1
• MF: C₁₃H₃₄O₂Si₃
• MW: 306.664367198944
• CID: 154183
• PubChem ID: 120595
• Update Time: 2025-04-19

Trisiloxane,3-hexyl-1,1,1,3,5,5,5-heptamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,3-hexyl-1,1,1,3,5,5,5-heptamethyl-
• 3-hexyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
• 3-Hexylheptamethyl trisiloxane
• DC 2-1731
• Dow Corning 2-1731
• Heptamethylhexyltrisiloxane
• Hexylmethicone
• DTXSID2073279
• Hexyl methicone
• 1873-90-1
• EC 428-700-5
• 1-Hexyl-1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)disiloxane
• Disiloxane, 1-hexyl-1,3,3,3-tetramethyl-1-((trimethylsilyl)oxy)-
• 3-hexylheptamethyltrisiloxane
• Trisiloxane, 3-hexyl-1,1,1,3,5,5,5-heptamethyl-
• hexyl-methyl-bis(trimethylsilyloxy)silane
• SCHEMBL727830

• Inchi： 1S/C13H34O2Si3/c1-9-10-11-12-13-18(8,14-16(2,3)4)15-17(5,6)7/h9-13H2,1-8H3
• InChI Key： PNJMJEXVQAFSBS-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 306.18672
• Monoisotopic Mass: 306.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.844
• Boiling Point: 275°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.42
• PSA: 18.46